Cas no 2416233-58-2 (5-Methyl-2-[1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]-1,3-oxazole-4-carboxylic acid)

• Product Name: 5-Methyl-2-[1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]-1,3-oxazole-4-carboxylic acid
• CAS No: 2416233-58-2
• MF: C₁₃H₁₈N₂O₅
• MW: 282.292423725128
• CID: 6001089
• PubChem ID: 146154991
• Update Time: 2025-05-23

5-Methyl-2-[1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2416233-58-2
• 5-Methyl-2-[1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]-1,3-oxazole-4-carboxylic acid
• EN300-7544668
• 2-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}-5-methyl-1,3-oxazole-4-carboxylic acid
• Z4279574811

• Inchi： 1S/C13H18N2O5/c1-7-9(11(16)17)14-10(19-7)8-5-15(6-8)12(18)20-13(2,3)4/h8H,5-6H2,1-4H3,(H,16,17)
• InChI Key： ASQOEDNUQFHODB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C2=NC(C(=O)O)=C(C)O2)C1)=O

Computed Properties

• Exact Mass: 282.12157168g/mol
• Monoisotopic Mass: 282.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 92.9Ų

Additional information on 5-Methyl-2-[1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]-1,3-oxazole-4-carboxylic acid

5-Methyl-2-[1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]-1,3-oxazole-4-carboxylic Acid

The compound 5-Methyl-2-[1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]-1,3 oxazole 4 carboxylic acid (CAS No: 2416 233 58 2) is a highly specialized organic molecule with significant potential in the field of pharmaceuticals and advanced chemical research. This compound belongs to the class of oxazole derivatives, which are known for their unique electronic properties and wide range of applications in drug design and development.

Recent studies have highlighted the importance of oxazole derivatives in medicinal chemistry due to their ability to act as bioisosteres and their potential to modulate various biological targets. The azetidine ring present in this compound adds further complexity and functionality, making it a promising candidate for exploring novel therapeutic agents.

The synthesis of 5-Methyl 2 [1 [(2 methylpropan 2 yl)oxycarbonyl]azetidin 3 yl] 1 3 oxazole 4 carboxylic acid involves a multi-step process that combines advanced organic synthesis techniques with precise control over stereochemistry and regioselectivity. Researchers have employed various strategies, including ring-closing metathesis and peptide coupling reactions, to achieve high yields and purity levels.

One of the most exciting developments in the study of this compound is its potential application in targeted drug delivery systems. The oxazole moiety has been shown to enhance the bioavailability of certain drugs by improving their solubility and stability in physiological conditions. Additionally, the presence of the azetidine ring introduces unique pharmacokinetic properties that could be exploited for designing drugs with improved efficacy and reduced side effects.

Recent research has also focused on the evaluation of this compound's biological activity against various disease models, including cancer and neurodegenerative disorders. Preliminary results indicate that it exhibits potent inhibitory activity against key enzymes involved in these conditions, suggesting its potential as a lead compound for drug development.

In terms of structural characterization, modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been instrumental in confirming the compound's molecular structure. These studies have provided valuable insights into its conformational flexibility and intermolecular interactions, which are critical for understanding its biological behavior.

The CAS No: 2416 233 58 2 designation underscores the importance of this compound within the chemical community, as it allows researchers worldwide to reference and study it consistently. This standardized identification system facilitates collaboration and ensures that findings from different laboratories can be compared effectively.

Looking ahead, ongoing research aims to further elucidate the mechanism of action of this compound at the molecular level. By leveraging computational chemistry tools and experimental assays, scientists hope to uncover new opportunities for its application in both therapeutic and diagnostic contexts.

In conclusion, 5-Methyl 2 [1 [(2 methylpropan 2 yl)oxycarbonyl]azetidin 3 yl] 1 3 oxazole 4 carboxylic acid represents a cutting-edge advancement in organic chemistry with vast potential for impacting healthcare solutions. Its unique structure, coupled with emerging research findings, positions it as a key player in the development of next-generation pharmaceuticals.